Cas no 72682-71-4 (suc-ala-ala-pro-nva-pna)

• Product name: suc-ala-ala-pro-nva-pna
• CAS No: 72682-71-4
• MF: C₂₆H₃₆N₆O₉
• MW: 576.598846435547
• CID: 977439
• PubChem ID: 95566042

suc-ala-ala-pro-nva-pna Chemical and Physical Properties

Names and Identifiers

• suc-ala-ala-pro-nva-pna
• 4-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-1-(4-nitroanilino)-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-oxobutanoic acid
• 4-((S)-1-((S)-1-((S)-2-((S)-1-(4-nitrophenylamino)-1-oxopentan-2-ylcarbamoyl)pyrrolidin-1-yl)-1-oxopropan-2-ylamino)-1-oxopropan-2-ylamino)-4-oxobutanoic acid
• 72682-71-4

• Inchi： InChI=1S/C24H19NO2/c26-23(19-10-3-1-4-11-19)17-21-16-15-18-9-7-8-14-22(18)25(21)24(27)20-12-5-2-6-13-20/h1-16,21H,17H2
• InChI Key： YEANANYGJKAFAG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)CC2C=CC3=CC=CC=C3N2C(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 576.25437675g/mol
• Monoisotopic Mass: 576.25437675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 992
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 220Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on suc-ala-ala-pro-nva-pna

Introduction to Suc-Ala-Ala-Pro-Nva-PNA (CAS No. 72682-71-4)

Suc-Ala-Ala-Pro-Nva-PNA (CAS No. 72682-71-4) is a synthetic peptide that has gained significant attention in the fields of biochemistry and pharmacology due to its unique properties and potential applications. This compound, also known as N-succinyl-alanyl-alanyl-prolyl-norvaline-p-nitroanilide, is a substrate for various proteases, particularly for the serine protease trypsin. The detailed structure and functional characteristics of Suc-Ala-Ala-Pro-Nva-PNA (CAS No. 72682-71-4) make it an essential tool in both research and clinical settings.

The chemical formula of Suc-Ala-Ala-Pro-Nva-PNA (CAS No. 72682-71-4) is C₃₀H₄₅N₉O₉, and its molecular weight is 635.71 g/mol. The compound is synthesized by coupling the amino acids alanine (Ala), proline (Pro), and norvaline (Nva) with the N-succinyl (Suc) group and the p-nitroanilide (PNA) group. This specific arrangement of amino acids and functional groups provides Suc-< strong >Ala- strong > < strong >Ala- strong > < strong >Pro- strong > < strong >Nva- strong > < strong >PNA (CAS No. 72682-71-4) strong > with high specificity and sensitivity as a substrate for proteolytic enzymes.

In recent years, extensive research has been conducted to explore the applications of Suc-< strong >Ala- strong > < strong >Ala- strong > < strong >Pro- strong > < strong >Nva- strong > < strong >PNA (CAS No. 72682-71-4) strong > in various biological systems. One of the key areas of interest is its use as a substrate for trypsin, a serine protease that plays a crucial role in protein digestion and signaling pathways. Studies have shown that Suc-< strong >Ala- strong > < strong >Ala- strong > < strong >Pro- strong > < strong >Nva- strong > < strong >PNA (CAS No. 72682-71-4) strong > can be effectively cleaved by trypsin, making it an ideal tool for assessing trypsin activity in both in vitro and in vivo experiments.

Beyond its use as a substrate for trypsin, Suc-< strong >Ala- strong > < strong >Ala- strong > < strong >Pro- strong > < strong >Nva- strong > < strong >PNA (CAS No. 72682-71-4) strong > has also been investigated for its potential in drug discovery and development. Researchers have explored its ability to serve as a model compound for designing inhibitors of proteolytic enzymes, which are involved in various diseases such as cancer, inflammation, and neurodegenerative disorders. The high specificity of Suc-< strong >Ala- strong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >< str ong >

The structural features of Suc-Ala-Ala-Pro-Nva-PNA (CAS No. 72682-71-4) make it particularly suitable for high-throughput screening assays, where it can be used to identify novel protease inhibitors or modulators. Its stability under various experimental conditions and its ease of synthesis contribute to its widespread use in both academic and industrial settings.

In addition to its role in enzyme assays, Suc-Ala-Ala-Pro-Nva-PNA (CAS No. 72682-71-4) has been utilized in the development of diagnostic tools for detecting protease activity in biological samples. For instance, it can be incorporated into colorimetric or fluorometric assays to provide rapid and accurate measurements of protease activity, which is crucial for diagnosing and monitoring diseases associated with altered protease levels.

The future prospects for Suc-Ala-Ala-Pro-Nva-PNA (CAS No. 72682-71-4) are promising, with ongoing research aimed at expanding its applications in both basic science and clinical practice. Advances in synthetic chemistry and biotechnology are expected to further enhance the utility of this compound, making it an indispensable tool in the study of proteases and their roles in health and disease.

In conclusion, Suc-Ala-Ala-Pro-Nva-PNA (CAS No. 72682-71-4) is a versatile synthetic peptide with significant potential in various areas of biochemistry and pharmacology. Its unique properties as a substrate for trypsin and other proteases make it an essential tool for researchers working in enzyme kinetics, drug discovery, and diagnostic assay development.